Volan(R) bonding agent

Specification

• CAS No.: 111031-82-4
• Molecular Formula: C4H10Cl2CrO4
• Molecular Weight: 245.02 g/mol
• IUPAC Name: dichlorochromium;2-methylprop-2-enoic acid;dihydrate
• Standard InChI: InChI=1S/C4H6O2.2ClH.Cr.2H2O/c1-3(2)4(5)6;;;;;/h1H2,2H3,(H,5,6);2*1H;;2*1H2/q;;;+2;;/p-2
• SMILES: CC(=C)C(=O)O.O.O.Cl[Cr]Cl
• Canonical SMILES: CC(=C)C(=O)O.O.O.Cl[Cr]Cl

Introduction

Chemical Properties and Structure

Physical and Chemical Characteristics

The physical and chemical properties of Volan(R) bonding agent are crucial to understand its behavior in various applications and processing conditions. These properties are summarized in the following table:

Property	Value
Density	1.02 g/mL at 25°C
Refractive Index	n 20/D 1.414
Flash Point	35°F
Specific Gravity	1.23
Boiling Point	79°C

These physical properties are significant considerations when incorporating the bonding agent into manufacturing processes and formulations.

Chemical Structure and Composition

The compound is formulated with chromium(III) methacrylate, which is fundamental to its bonding capabilities. Its structure allows the chromium center to act as a bridge between the methacrylate groups and substrate surfaces. This structural arrangement facilitates the formation of strong chemical bonds between organic polymers and inorganic substrates, resulting in enhanced adhesion and improved mechanical properties in the final composite materials.

The compound is often supplied as a solution, typically at a concentration of 40% in a mixture of isopropanol and acetone, giving it a characteristic green color. This formulation optimizes its reactivity and application properties for industrial use.

Mechanism of Action

The effectiveness of Volan(R) bonding agent stems from its sophisticated mechanism of action which occurs through a multi-step process that promotes strong adhesion between disparate materials.

Surface Activation Process

The bonding process begins with surface activation, where the active molecules in Volan(R) attach to inorganic or polar substrates. This initial attachment creates a chemical anchor point that is crucial for the subsequent bonding steps. Following surface activation, the methacrylate groups of the compound orient outward from the substrate surface, positioning themselves to participate in polymerization reactions with various thermosetting resins.

Cross-linking Mechanism

Upon exposure to moisture or alkaline conditions, Volan(R) undergoes a polymerization process, forming a complex network that significantly enhances bonding strength. The chromium center plays a pivotal role in this mechanism, serving as a bridge that facilitates the interaction between the methacrylate groups and the substrate surface. This bridging function is critical for creating the strong chemical bonds that ultimately improve the adhesion and mechanical properties of the composite material.

The cross-linking reaction creates a robust interfacial layer between the polymer and substrate, effectively transferring stresses across the interface and preventing delamination or failure under mechanical load. This interface engineering is fundamental to the performance enhancement observed in composites treated with Volan(R).

Synthesis and Production Methods

The industrial production of Volan(R) bonding agent involves sophisticated chemical processes designed to create a consistent, high-quality product with the desired reactive properties.

Chemical Synthesis

Volan(R) bonding agent is synthesized through a controlled reaction of methacrylic acid with chromium chloride in a solvent system consisting of isopropanol and acetone. This reaction must be conducted under precisely controlled conditions to ensure the formation of the desired chromium-methacrylate complex with the correct structural configuration for optimal performance.

Industrial Production Process

The industrial manufacturing of Volan(R) bonding agent utilizes large-scale batch reactors where reactants are combined under carefully monitored conditions. The production process typically includes several key stages:

• Mixing phase: Methacrylic acid and chromium chloride are dissolved in a solvent mixture of isopropanol and acetone.

• Reaction phase: The mixture is heated to a specific temperature to facilitate the formation of the chromium-methacrylate complex.

• Purification phase: The product undergoes purification to remove unreacted materials and byproducts.

• Packaging phase: The final product is packaged in appropriate containers for industrial distribution, including 450-pound 35-gallon drums and 40-pound pails.

Each phase of production is subject to quality control measures to ensure the consistency and efficacy of the final product. The manufacturing process is designed to produce a reactive solution that maintains its chemical integrity until application.

Applications

Volan(R) bonding agent finds extensive use across multiple industries due to its exceptional adhesion-promoting properties, particularly in applications requiring strong bonds between dissimilar materials.

Industrial Applications

The industrial applications of Volan(R) bonding agent are diverse and leverage its ability to enhance the adhesion between various substrates and polymer matrices:

Composite Materials Manufacturing

Volan(R) is extensively utilized in the production of composite materials, where it improves the interfacial strength between reinforcement fibers and the polymer matrix. It is particularly valuable for treating glass fiber and fabric reinforcements in composites used for structural applications.

Surface Treatment Applications

The bonding agent is employed to prepare various surfaces for painting or adhesive bonding, including:

• Glass fiber and fabric

• Silica microspheres

• Pigments

• Metal surfaces

• Other inorganic substrates

Construction Materials

In construction applications, Volan(R) is used in treating components for home wall installation and in the production of fiberglass materials designed for lightweight construction and engineering applications. These applications benefit from the improved durability and mechanical strength resulting from enhanced interfacial bonding.

Research Applications

Beyond industrial uses, Volan(R) bonding agent serves important functions in research contexts:

Materials Science Research

In materials science, the compound is used to study interfacial phenomena and develop improved composite systems with enhanced mechanical properties and environmental resistance. Researchers utilize it as a model coupling agent for investigating the fundamentals of adhesion between dissimilar materials.

Biomedical Applications Research

Research into biocompatible materials for medical devices and implants sometimes incorporates Volan(R) to prepare materials with specific surface properties. Its ability to form stable complexes makes it valuable for investigations into drug delivery systems and biomedical composites, although such applications must carefully consider biocompatibility factors.

Comparative Performance Analysis

The effectiveness of Volan(R) bonding agent can be best understood through comparative analysis with other coupling agents commonly used in similar applications.

Comparison with Alternative Coupling Agents

Research studies have demonstrated that Volan(R) bonding agent offers superior performance compared to several other types of coupling agents in certain applications:

Bonding Agent Type	Shear Bond Strength (MPa)	Relative Performance
Volan(R)	15.8 ± 6.08	100% (Baseline)
Silane Coupling Agent	11.24 ± 3.75	71%
Titanate Coupling Agent	15.24 ± 4.6	96%

This data indicates that Volan(R) provides significantly improved shear bond strength compared to silane coupling agents and slightly better performance than titanate-based alternatives.

Performance Factors

Several factors contribute to the superior performance of Volan(R) compared to other coupling agents:

• The chromium center provides a more effective bridging mechanism between organic and inorganic phases.

• The methacrylate groups offer excellent compatibility with a wide range of thermosetting resins including polyesters, epoxies, and phenolics.

• The compound forms a more robust interfacial layer that better distributes stresses across the composite structure.

• Composites treated with Volan(R) demonstrate enhanced resistance to environmental factors such as moisture and temperature fluctuations.

These performance advantages make Volan(R) particularly valuable in applications where mechanical strength and environmental durability are critical requirements.

Research Findings and Case Studies

Scientific research has yielded valuable insights into the performance characteristics and optimal application methods for Volan(R) bonding agent in various contexts.

Adhesion Promotion Studies

Research investigating the adhesion-promoting capabilities of Volan(R) has demonstrated its effectiveness in enhancing the bonding of microspheres and fillers to polymer substrates. These studies have shown that the presence of Volan(R) significantly increases mechanical properties of the resulting composite materials, particularly interfacial shear strength.

One notable study compared composites treated with Volan(R) against those treated with other coupling agents, finding that Volan(R) treatment improved interfacial shear strength by more than 30% compared to untreated composites. This substantial improvement underscores the value of Volan(R) in high-performance composite applications where mechanical strength is paramount.

Environmental Resistance Testing

Composites treated with Volan(R) have been subjected to environmental resistance testing to evaluate their performance under challenging conditions. Research findings indicate that these composites exhibit increased resistance to moisture absorption and temperature fluctuations compared to untreated materials or those treated with alternative coupling agents.

This enhanced environmental resistance makes Volan(R)-treated composites particularly suitable for applications in demanding environments where exposure to moisture, temperature cycling, and other environmental stressors could otherwise compromise material performance.

Case Study: Aerospace Composite Applications

This case study exemplifies how Volan(R) can be instrumental in developing high-performance composite materials for specialized applications where mechanical properties and durability are essential.